Cas no 91740-26-0 (Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI))

• Product name: Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI)
• CAS No: 91740-26-0
• MF: C₆H₁₄N₂O₅
• MW: 194.18576
• CID: 817781
• PubChem ID: 253969

Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI) Chemical and Physical Properties

Names and Identifiers

• Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI)
• N-methyl-N-(2,3,4,5-tetrahydroxypentyl)nitrous amide
• SCHEMBL6672621
• NSC77538
• NSC77540
• DTXSID70291721
• 91740-26-0
• NSC-77538
• NSC-77540
• NSC-77539
• NSC77537
• NSC-77537
• NSC77539
• 1-deoxy-1-[methyl(nitroso)amino]pentitol

• Inchi： InChI=1S/C6H14N2O5/c1-8(7-13)2-4(10)6(12)5(11)3-9/h4-6,9-12H,2-3H2,1H3
• InChI Key： UZSFASRPTHPZSK-UHFFFAOYSA-N
• SMILES： CN(CC(C(C(CO)O)O)O)N=O

Computed Properties

• Exact Mass: 194.09
• Monoisotopic Mass: 194.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 533.5°Cat760mmHg
• Flash Point: 276.5°C
• Refractive Index: 1.546
• PSA: 113.59000
• LogP: -2.32540